Cas no 212628-45-0 (Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-)

• Product Name: Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-
• CAS No: 212628-45-0
• MF: C₁₄H₁₀F₂INO₂
• MW: 389.135982990265
• CID: 1399448
• Update Time: 2024-08-15

Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-
• XRNCNLRJMNWXRG-UHFFFAOYSA-N

• Inchi： 1S/C14H10F2INO2/c1-7-6-8(17)2-5-11(7)18-13-9(14(19)20)3-4-10(15)12(13)16/h2-6,18H,1H3,(H,19,20)
• InChI Key： XRNCNLRJMNWXRG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(F)=C1NC1=CC=C(I)C=C1C

Computed Properties

• Exact Mass: 388.972
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 49.33